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Compound of Interest

Compound Name: NCT-505

Cat. No.: B609504

Essential guidelines for the safe and compliant disposal of the selective ALDH1A1 inhibitor,
NCT-505, ensuring the safety of laboratory personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to laboratory safety and regulatory compliance.
This document provides a comprehensive, step-by-step guide for the proper disposal of NCT-
505, a potent and selective aldehyde dehydrogenase (ALDH1A1) inhibitor. Adherence to these
procedures is crucial to mitigate risks and ensure a safe laboratory environment.

Key Chemical and Safety Data for NCT-505

A thorough understanding of the properties of NCT-505 is the first step toward its safe handling
and disposal. The following table summarizes essential data for this compound.
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Property Value Source

Chemical Name NCT-505 MedchemExpress
CAS Number 2231079-74-4 BioChemPartner[1]
Molecular Formula C27H28FN503S MedchemExpress
Molecular Weight 521.61 g/mol MedchemExpress
Appearance Solid powder Assumed
Solubility Soluble in DMSO MedchemExpress

] Aldehyde Dehydrogenase 1A1 )
Primary Target . The Chemical Probes Portal[2]
(ALDH1AZ1) Inhibitor

While a specific,
comprehensive Safety Data
Sheet (SDS) was not found, as
a bioactive small molecule, it
Known Hazards should.be handle-d Wlth <.:are, General Laboratory Practice
assuming potential toxicity.
Standard laboratory
precautions for handling
chemical compounds should

be followed.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all relevant personnel are familiar with
the potential hazards and have access to the appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):
» Gloves: Chemical-resistant gloves (nitrile or neoprene) are mandatory.
o Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

o Lab Coat: A standard laboratory coat should be worn to protect from splashes.
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Engineering Controls:

» All handling and preparation for disposal of NCT-505 should be conducted within a certified
chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedures

The proper disposal route for NCT-505 depends on its physical state (solid powder or dissolved
in a solvent). Under no circumstances should NCT-505 or its solutions be disposed of down the
drain or in regular trash.

Disposal of Solid (Neat) NCT-505 Powder

o Waste Classification: Unused or expired solid NCT-505 is classified as chemical waste.
e Containerization:

o Place the original vial or container with the remaining solid NCT-505 into a larger,
sealable, and clearly labeled hazardous waste container.

o If transferring from a damaged container, use a new, clean, and compatible container.
e Labeling:
o The waste container must be labeled with a "Hazardous Waste" tag.

o The label must include:

The full chemical name: "NCT-505"

The quantity of the waste.

The date of accumulation.

The primary hazard associated with the chemical (e.g., "Chemical Waste," "Toxic").

e Storage:
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o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) for hazardous waste.

o Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) office or the designated
hazardous waste management provider to schedule a pickup.

Disposal of NCT-505 in DMSO Solution

o Waste Classification: Solutions of NCT-505 in Dimethyl Sulfoxide (DMSO) are classified as
hazardous chemical waste. Due to the properties of DMSO, this waste stream may have
specific handling requirements.

o Containerization:

o Collect all NCT-505/DMSO solutions in a dedicated, leak-proof, and chemically compatible
waste container. Glass or polyethylene containers are generally suitable for DMSO.

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
EHS guidelines.

e Labeling:
o Affix a "Hazardous Waste" label to the container.
o The label must clearly state all constituents: "NCT-505" and "Dimethyl Sulfoxide (DMSQO)".
o Indicate the estimated concentration or volume of each component.
e Storage:
o Keep the waste container tightly sealed when not in use.

o Store in the designated hazardous waste SAA, segregated from incompatible materials,
particularly strong oxidizing and reducing agents.
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» Disposal Request:

o Arrange for disposal through your institution's EHS office or licensed hazardous waste
contractor.

Disposal of Contaminated Labware
e Sharps:

o Needles, syringes, and other contaminated sharps must be placed in a designated,
puncture-resistant sharps container labeled "Chemically Contaminated Sharps."

e Glassware and Plasticware:

o Disposable items such as pipette tips, tubes, and gloves that are contaminated with NCT-
505 should be collected in a designated, lined container for solid hazardous waste.

o The container must be clearly labeled as "Solid Hazardous Waste" and list the chemical
contaminant (NCT-505).

o Empty Containers:

o The original, empty NCT-505 vial is considered hazardous waste unless properly
decontaminated.

o To decontaminate, rinse the vial three times with a suitable solvent (e.g., ethanol or
acetone). The rinsate must be collected and disposed of as hazardous chemical waste.

o After triple-rinsing, the defaced container may be disposed of in the appropriate laboratory
glass or solid waste stream, in accordance with institutional policies.

Experimental Protocols Cited

This guidance is based on standard laboratory hazardous waste management protocols. For
specific institutional procedures, please consult your organization's Environmental Health and
Safety (EHS) department. General guidance from academic and research institutions includes:

e Segregation of Waste: Incompatible wastes should never be mixed.
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o Container Management: Waste containers must be kept closed except when adding waste
and stored in secondary containment.

e Labeling: All hazardous waste containers must be accurately and completely labeled.

o Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved
hazardous waste vendor.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of NCT-
505 in a laboratory setting.
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Caption: Workflow for the proper disposal of NCT-505 waste.
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By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of NCT-505, contributing to a secure research environment. Always prioritize safety
and consult your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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